molecular formula C5HClIN3 B8655577 3-Chloro-6-iodopyrazine-2-carbonitrile

3-Chloro-6-iodopyrazine-2-carbonitrile

Cat. No.: B8655577
M. Wt: 265.44 g/mol
InChI Key: UFTSPZWLJMPOKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-6-iodopyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C5HClIN3 and its molecular weight is 265.44 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5HClIN3

Molecular Weight

265.44 g/mol

IUPAC Name

3-chloro-6-iodopyrazine-2-carbonitrile

InChI

InChI=1S/C5HClIN3/c6-5-3(1-8)10-4(7)2-9-5/h2H

InChI Key

UFTSPZWLJMPOKT-UHFFFAOYSA-N

Canonical SMILES

C1=C(N=C(C(=N1)Cl)C#N)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

64.3 ml of hydrochloric acid is added at −5° C. to 7.7 g (31.3 mmol) of 3-amino-6-iodopyrazine-2-carbonitrile. At this temperature, a sodium nitrite solution (4.32 g, 62.6 mmol) dissolved in 9 ml of water is added to the reaction mixture and is stirred for 4 hours at −50° C. and then at room temperature overnight. Another equivalent of sodium nitrite is added to the reaction mixture and the precipitate formed is filtered, rinsed with water and dried at 50° C. to yield 3.65 g (44%) of 3-chloro-6-iodopyrazine-2-carbonitrile in the form of a beige solid.
Quantity
64.3 mL
Type
reactant
Reaction Step One
Quantity
31.3 mmol
Type
reactant
Reaction Step One
Quantity
4.32 g
Type
reactant
Reaction Step Two
Name
Quantity
9 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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